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Compound of Interest

Compound Name: 3-Hydroxy-5-methylbenzaldehyde

Cat. No.: B1590290

Sourcing 3-Hydroxy-5-methylbenzaldehyde requires a clear understanding of the different
tiers of suppliers available. The choice of supplier often depends on the scale of research,
purity requirements, and the need for regulatory documentation.

1.1. Categories of Suppliers

e Global Chemical Catalogs: Large distributors like Sigma-Aldrich (Merck), Thermo Fisher
Scientific (Alfa Aesar), and VWR are often the first port of call for research quantities. They
offer convenience, a broad range of products, and well-documented materials, though
typically at a premium price.

o Fine Chemical Specialists: Companies such as TCI America, Key Organics, and SynQuest
Laboratories specialize in manufacturing and supplying complex organic molecules for
research and development.[1][2] They often provide detailed analytical data and can be a
source for less common intermediates.

e Manufacturing and Bulk Suppliers: For process development and larger-scale needs,
manufacturers and suppliers listed on platforms like ECHEMI and ChemicalBook can be
valuable.[3][4][5] These platforms connect buyers with producers, often based in China and
India, offering cost advantages for bulk quantities.[4][5] Companies like HANGZHOU LEAP
CHEM CO., LTD. position themselves as suppliers for both R&D and bulk manufacturing.[3]

o Custom Synthesis Houses: For specific purity grades, isotopic labeling, or related derivatives
not commercially available, contract research organizations (CROs) and custom synthesis

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1590290?utm_src=pdf-interest
https://www.benchchem.com/product/b1590290?utm_src=pdf-body
https://www.keyorganics.net/3-hydroxy-5-methylbenzaldehyde-60549-26-0-c8h8o2.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2715-5-00.pdf
https://www.echemi.com/produce/pr220804497627-3-hydroxy-5-methylbenzaldehyde.html
https://m.chemicalbook.com/Manufacturers/3-hydroxy-5-methylbenzaldehyde.htm
https://www.echemi.com/searchGoods/pd22061047611-3-hydroxy-5-methylbenzaldehyde.html
https://m.chemicalbook.com/Manufacturers/3-hydroxy-5-methylbenzaldehyde.htm
https://www.echemi.com/searchGoods/pd22061047611-3-hydroxy-5-methylbenzaldehyde.html
https://www.echemi.com/produce/pr220804497627-3-hydroxy-5-methylbenzaldehyde.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

companies like BOC Sciences are the appropriate choice.[6]
1.2. Critical Criteria for Supplier Evaluation
Choosing a supplier should be a systematic process based on the following criteria:

o Purity Specification: Suppliers typically offer grades from >95% to >99%. For sensitive
applications like drug discovery, the highest available purity is recommended to avoid
confounding results from impurities. Sigma-Aldrich, for instance, offers a purity of 98%.

o Documentation and Transparency: A reputable supplier must provide a comprehensive
Certificate of Analysis (CoA) with each batch. The CoA should detail the specific analytical
tests performed (e.g., NMR, HPLC, Mass Spec), the results, and the purity determination
method. A Safety Data Sheet (SDS) is also mandatory for outlining handling and safety
protocols.[2][7][8]

o Lot-to-Lot Consistency: For long-term projects, consistency between batches is crucial.
Inquire about the supplier's quality management system (e.g., ISO 9001 certification) and
their ability to provide data demonstrating batch consistency.

e Technical Support: The availability of knowledgeable technical support can be invaluable for
troubleshooting and obtaining further information about the product's properties or stability.
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Chapter 2: Chemical Profile and Critical Quality

Attributes

A deep understanding of the molecule's properties is essential for its effective use and quality

assessment.

2.1. Core Chemical Identity

CAS Number: 60549-26-0[1][9]

Molecular Formula: CsHsO2[1][9]

Molecular Weight: 136.15 g/mol [9]

2.2. Physicochemical Properties

IUPAC Name: 3-hydroxy-5-methylbenzaldehyde[9]

Synonyms: 3-isovanillin (less common), 5-Methyl-3-hydroxybenzaldehyde

These properties are fundamental indicators of sample identity and purity.

© 2025 BenchChem. All rights reserved.

3/11

Tech Support


https://www.benchchem.com/product/b1590290?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-5-methylbenzaldehyde
https://www.keyorganics.net/3-hydroxy-5-methylbenzaldehyde-60549-26-0-c8h8o2.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-5-methylbenzaldehyde
https://www.keyorganics.net/3-hydroxy-5-methylbenzaldehyde-60549-26-0-c8h8o2.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-5-methylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Appearance White to light yellow solid [10]
Melting Point 107-108 °C [10]
Boiling Point 259.2 + 20.0 °C (Predicted) [10]
pKa 9.35 £ 0.10 (Predicted) [10][11]

Room Temperature or 2-8°C
Storage Temperature ) [10]
under inert gas

A significant deviation from the reported melting point is a strong indicator of impurities or the
presence of an incorrect isomer.

Chapter 3: Synthesis Routes and Potential
Impurities

The manufacturing process directly impacts the impurity profile of the final product. While
specific proprietary synthesis routes are often undisclosed, common organic chemistry
principles can predict likely contaminants. A plausible route involves the formylation of 3-
methylphenol (m-cresol).

Potential impurities could include:

Unreacted Starting Materials: Residual m-cresol.

» |someric Byproducts: Formylation at other positions on the aromatic ring, leading to isomers
like 4-hydroxy-2-methylbenzaldehyde or 2-hydroxy-4-methylbenzaldehyde.

o Over-oxidation Products: Conversion of the aldehyde to a carboxylic acid (3-hydroxy-5-
methylbenzoic acid).

» Residual Solvents and Reagents: Traces of solvents or chemicals used during synthesis and
purification.

A supplier's CoA should ideally provide information on the levels of such impurities.
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Caption: Generalized workflow for the synthesis and purification of 3-Hydroxy-5-
methylbenzaldehyde.

Chapter 4: In-House Quality Control and Analytical
Verification

Even when sourced from a reputable supplier, independent verification of identity and purity is
a cornerstone of good scientific practice.

4.1. The QC Verification Workflow

Upon receiving a new batch of 3-Hydroxy-5-methylbenzaldehyde, a systematic approach to
verification ensures its suitability for research.

QC Verification Workflow Diagram
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Caption: A step-by-step workflow for the in-house quality control of incoming chemical
reagents.

4.2. Recommended Analytical Protocols

Protocol 1: Structural Verification by *H NMR Spectroscopy

» Objective: To confirm the chemical structure and identify any major organic impurities.

¢ Methodology:
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o Prepare a sample by dissolving 5-10 mg of 3-Hydroxy-5-methylbenzaldehyde in ~0.7
mL of a deuterated solvent (e.g., DMSO-des or CDCl3).

o Transfer the solution to an NMR tube.

o Acquire a proton (*H) NMR spectrum on a 400 MHz or higher spectrometer.

o Expected Chemical Shifts (8) in DMSO-ds:

= ~9.9 ppm (singlet, 1H, -CHO)

= ~9.8 ppm (singlet, 1H, Ar-OH)

» ~7.2-7.4 ppm (multiplet, 2H, Ar-H)

= ~7.0 ppm (singlet, 1H, Ar-H)

s ~2.3 ppm (singlet, 3H, -CHs)

o Trustworthiness Check: The integration of the peaks should correspond to the number of
protons (1:1:2:1:3). The presence of significant unexpected peaks indicates impurities.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

o Objective: To quantify the purity of the compound and detect non-volatile impurities.

e Methodology:

o System: An HPLC system with a UV detector and a C18 reversed-phase column (e.g., 4.6
X 150 mm, 5 um particle size) is suitable.[12]

o Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (with 0.1% formic
acid or trifluoroacetic acid to improve peak shape) is commonly used. A typical starting
point could be a 30:70 mixture of acetonitrile:water.

o Sample Preparation: Prepare a stock solution of the compound in the mobile phase or
methanol at a concentration of ~1 mg/mL. Dilute as necessary to fall within the linear
range of the detector.
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o Analysis: Inject 10 pL of the sample and monitor the elution profile at a wavelength where
the compound absorbs strongly (e.g., 254 nm or its Amax).[12][13]

o Purity Calculation: Purity is determined by the area percentage of the main peak relative to
the total area of all peaks in the chromatogram.

o Trustworthiness Check: A sharp, symmetrical main peak should be observed. The presence
of multiple smaller peaks indicates impurities. For rigorous quantification, a calibration curve
with a certified reference standard should be used.

Chapter 5: Safety, Handling, and Storage

Proper handling is crucial for researcher safety and maintaining the integrity of the compound.

o Hazards: 3-Hydroxy-5-methylbenzaldehyde is classified as a skin, eye, and respiratory
irritant.[9] The GHS hazard statements include H315 (Causes skin irritation), H319 (Causes
serious eye irritation), and H335 (May cause respiratory irritation).[9][14]

» Personal Protective Equipment (PPE): Always handle the compound in a well-ventilated area
or a chemical fume hood. Wear safety glasses, a lab coat, and appropriate chemical-
resistant gloves.[2][7][8]

o Storage: Store the compound in a tightly sealed container in a cool, dry place.[8] Some
suppliers recommend storage under an inert atmosphere (nitrogen or argon) at 2-8°C to
prevent potential oxidation of the aldehyde and phenol groups over long periods.[10]

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
This typically involves collection by a licensed chemical waste disposal company.

By implementing this comprehensive guide, researchers can confidently source high-quality 3-
Hydroxy-5-methylbenzaldehyde, verify its integrity, and ensure its proper handling, thereby
building a solid foundation for successful and reproducible scientific outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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